Cas no 1261629-85-9 (1-(Difluoromethyl)-4-naphthol)

• Product Name: 1-(Difluoromethyl)-4-naphthol
• CAS No: 1261629-85-9
• MF: C₁₁H₈F₂O
• MW: 194.177430152893
• CID: 4935456
• Update Time: 2025-06-08

1-(Difluoromethyl)-4-naphthol Chemical and Physical Properties

Names and Identifiers

• 1-(Difluoromethyl)-4-naphthol

• Inchi： 1S/C11H8F2O/c12-11(13)9-5-6-10(14)8-4-2-1-3-7(8)9/h1-6,11,14H
• InChI Key： BJNULWXQBXDFDA-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C2C=CC=CC2=1)O)F

Computed Properties

• Exact Mass: 194.05432120 g/mol
• Monoisotopic Mass: 194.05432120 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2
• Molecular Weight: 194.18

Additional information on 1-(Difluoromethyl)-4-naphthol

Recent Advances in the Study of 1-(Difluoromethyl)-4-naphthol (CAS: 1261629-85-9) in Chemical Biology and Pharmaceutical Research

1-(Difluoromethyl)-4-naphthol (CAS: 1261629-85-9) is a fluorinated naphthol derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a difluoromethyl group at the 1-position of the naphthol ring, exhibits unique chemical properties that make it a valuable building block for drug discovery and development. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, as well as its direct biological activities.

A key area of interest has been the role of 1-(Difluoromethyl)-4-naphthol in the development of enzyme inhibitors. The difluoromethyl group is known to act as a bioisostere for hydroxyl or methyl groups, potentially enhancing metabolic stability and binding affinity. Several research groups have incorporated this moiety into inhibitor designs targeting various enzymes, including kinases and cytochrome P450 isoforms. Preliminary results suggest that the compound's unique electronic properties may contribute to improved selectivity profiles in certain contexts.

Recent synthetic methodology developments have expanded the accessibility of 1-(Difluoromethyl)-4-naphthol and its derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient two-step synthesis route starting from commercially available 4-naphthol, achieving yields of over 75% with excellent purity. This advancement has facilitated broader investigation of the compound's pharmacological potential, enabling more extensive structure-activity relationship studies.

In biological evaluations, 1-(Difluoromethyl)-4-naphthol has shown promising activity in several assay systems. Notably, a 2024 preprint from a multinational research collaboration reported moderate inhibitory activity against inflammatory markers in macrophage models, with IC50 values in the low micromolar range. While the exact mechanism remains under investigation, preliminary data suggest potential modulation of NF-κB signaling pathways. These findings position the compound as an interesting lead for anti-inflammatory drug development.

The compound's physicochemical properties have also been systematically characterized in recent work. Measurements of logP, solubility, and metabolic stability indicate that 1-(Difluoromethyl)-4-naphthol possesses favorable drug-like properties for further optimization. Computational modeling studies have provided insights into its conformational preferences and potential interaction motifs with biological targets, offering valuable guidance for medicinal chemistry efforts.

Looking forward, several research groups have announced plans to explore derivatives of 1-(Difluoromethyl)-4-naphthol with various substitutions on the naphthol ring system. These efforts aim to expand the structure-activity landscape and identify compounds with enhanced potency and selectivity. Additionally, the compound's potential as a fluorescent probe is being investigated, leveraging the naphthol core's intrinsic photophysical properties combined with the electronic effects of the difluoromethyl group.

In conclusion, 1-(Difluoromethyl)-4-naphthol (CAS: 1261629-85-9) represents a promising chemical scaffold with diverse applications in medicinal chemistry and chemical biology. Recent advances in its synthesis, characterization, and biological evaluation have established a strong foundation for future research. As investigations continue, this compound and its derivatives may yield valuable tools for biological studies and potential therapeutic candidates.